Cas no 942033-95-6 (1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine)

• Product Name: 1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine
• CAS No: 942033-95-6
• MF: C₁₆H₂₅N₃O₂S
• MW: 323.453602552414
• CID: 5430668
• Update Time: 2025-08-03

1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-4-(1-pyrrolidinylsulfonyl)piperazine
• 1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine

• Inchi： 1S/C16H25N3O2S/c1-14-6-5-7-15(2)16(14)17-10-12-19(13-11-17)22(20,21)18-8-3-4-9-18/h5-7H,3-4,8-13H2,1-2H3
• InChI Key： YMARBZBKOWEFBV-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N1CCCC1)N1CCN(CC1)C1C(C)=CC=CC=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine

Chemical Profile of 1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine (CAS No. 942033-95-6)

1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine, identified by its CAS number 942033-95-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine class, characterized by its six-membered aromatic ring containing two nitrogen atoms. The structural framework of this molecule incorporates a 2,6-dimethylphenyl group at the C1 position and a pyrrolidine-1-sulfonyl moiety at the C4 position, which endows it with unique chemical and pharmacological properties.

The 2,6-dimethylphenyl substituent enhances the lipophilicity of the molecule, making it more soluble in lipophilic environments and facilitating its interaction with biological targets. This feature is particularly valuable in drug design, as it can improve membrane permeability and binding affinity. On the other hand, the pyrrolidine-1-sulfonyl group introduces a polar sulfonyl moiety, which can enhance water solubility and hydrogen bonding capabilities. These dual characteristics make the compound a promising candidate for various therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives due to their ability to modulate neurotransmitter systems. Specifically, compounds like 1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine have been investigated for their potential role in treating neurological and psychiatric disorders. Research indicates that this compound may interact with serotonin receptors, particularly 5-HT1A and 5-HT2A receptors, which are implicated in mood regulation, anxiety disorders, and cognitive functions.

Recent studies have demonstrated that derivatives of piperazine can exhibit potent anxiolytic and antidepressant effects. The structural features of 1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine suggest that it may possess similar pharmacological activity. Preclinical studies have shown that this compound can modulate serotonin receptor activity without causing significant side effects such as sedation or motor impairment. These findings make it an attractive candidate for further development into a therapeutic agent.

The synthesis of 1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the 2,6-dimethylphenyl ring followed by sulfonylation to introduce the pyrrolidine-1-sulfonyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring that the desired substitution pattern is obtained.

The chemical stability of this compound is another critical factor that must be considered during its synthesis and application. The presence of both aromatic and heterocyclic rings makes it susceptible to oxidative degradation under certain conditions. Therefore, storage conditions must be carefully controlled to prevent degradation and maintain efficacy. Researchers have explored various stabilizing agents and storage conditions to enhance the shelf life of this compound.

Beyond its potential therapeutic applications, 1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine has also been investigated as a tool compound in biochemical research. Its ability to interact with specific receptors makes it valuable for studying receptor mechanisms and developing new drug candidates. Additionally, its structural complexity allows for modifications that can fine-tune its pharmacological properties, making it a versatile scaffold for drug discovery.

The impact of this compound on drug development extends beyond academia and into industrial settings. Pharmaceutical companies are increasingly interested in piperazine derivatives due to their broad spectrum of activity and favorable pharmacokinetic profiles. The synthesis and optimization of 1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine represent an example of how academic research can translate into practical applications in drug development.

Future research directions for this compound include exploring its interactions with other biological targets beyond serotonin receptors. Additionally, computational modeling techniques such as molecular dynamics simulations can be employed to predict how this compound binds to biological targets at an atomic level. These studies can provide valuable insights into its mechanism of action and guide further optimization efforts.

In conclusion,1-(2,6-dimethylphenyl)-4-(pyrrolidine-1-sulfonyl)piperazine (CAS No. 942033-95-6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for treating neurological and psychiatric disorders. Ongoing research continues to uncover new aspects of its pharmacological activity and synthetic pathways, ensuring that it remains at the forefront of drug discovery efforts.